molecular formula C18H17N3O3S B6492683 N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-[4-(methylsulfanyl)phenyl]acetamide CAS No. 941930-26-3

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-[4-(methylsulfanyl)phenyl]acetamide

Cat. No. B6492683
CAS RN: 941930-26-3
M. Wt: 355.4 g/mol
InChI Key: KQILHECZYIFFCZ-UHFFFAOYSA-N
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Description

“N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-[4-(methylsulfanyl)phenyl]acetamide” is a chemical compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The compound also contains methoxyphenyl and methylsulfanylphenyl groups .


Synthesis Analysis

The synthesis of similar oxadiazole derivatives typically involves the reaction of a hydrazide with an arylaldehyde . For instance, 2-methoxybenzohydrazide can be synthesized from methyl 2-methoxybenzoate and then treated with different arylaldehydes to afford the desired compounds .


Molecular Structure Analysis

The molecular structure of this compound includes an oxadiazole ring attached to two phenyl rings. One of the phenyl rings has a methoxy group (OCH3) attached, and the other phenyl ring has a methylsulfanyl group (CH3S) attached .


Chemical Reactions Analysis

The oxadiazole ring in the compound can interact with various biological targets, making it a useful scaffold in drug design . The compound can undergo various chemical reactions depending on the conditions and reagents used .

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, oxadiazole derivatives are known to exhibit a wide variety of biological activities . They can interact with nucleic acids, enzymes, and proteins, and inhibit growth factors, enzymes, and kinases .

Future Directions

The oxadiazole scaffold in this compound presents a wide range of opportunities for the development of new drugs, particularly for cancer treatment . Future research could focus on structural modifications to enhance cytotoxicity towards malignant cells . These compounds could also be studied further to develop lead antidiabetic compounds .

properties

IUPAC Name

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17N3O3S/c1-23-15-6-4-3-5-14(15)17-20-21-18(24-17)19-16(22)11-12-7-9-13(25-2)10-8-12/h3-10H,11H2,1-2H3,(H,19,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KQILHECZYIFFCZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=NN=C(O2)NC(=O)CC3=CC=C(C=C3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide

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